Ethyl 6-chloro-4-(3-methoxypropylamino)-8-methylquinoline-3-carboxylate

• Molecular Formula: C17H21ClN2O3
• Molecular Weight: 336.8 g/mol
• IUPAC Name: ethyl 6-chloro-4-(3-methoxypropylamino)-8-methylquinoline-3-carboxylate
• InChI: InChI=1S/C17H21ClN2O3/c1-4-23-17(21)14-10-20-15-11(2)8-12(18)9-13(15)16(14)19-6-5-7-22-3/h8-10H,4-7H2,1-3H3,(H,19,20)
• InChI Key: CYDNVPBCTRKOLN-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C2=CC(=CC(=C2N=C1)C)Cl)NCCCOC
• Canonical SMILES: CCOC(=O)C1=CN=C2C(=CC(=CC2=C1NCCCOC)Cl)C

Description

Ethyl 6-chloro-4-(3-methoxypropylamino)-8-methylquinoline-3-carboxylate is a chemical compound that belongs to the quinoline family. This compound has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of Ethyl 6-chloro-4-(3-methoxypropylamino)-8-methylquinoline-3-carboxylate is not fully understood. However, it has been suggested that this compound inhibits the activity of DNA topoisomerase II, an enzyme that is involved in DNA replication and transcription. This inhibition leads to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
Ethyl 6-chloro-4-(3-methoxypropylamino)-8-methylquinoline-3-carboxylate has been shown to have antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been shown to have antibacterial activity against Gram-positive bacteria. Furthermore, this compound has been investigated for its potential use as a fluorescent probe for imaging biological systems.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 6-chloro-4-(3-methoxypropylamino)-8-methylquinoline-3-carboxylate in lab experiments is its potential as an antiproliferative and antibacterial agent. This makes it a promising compound for the development of new cancer and antibiotic drugs. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in these applications.

Future Directions

There are several future directions for the study of Ethyl 6-chloro-4-(3-methoxypropylamino)-8-methylquinoline-3-carboxylate. One direction is to further investigate its mechanism of action and optimize its use as an antiproliferative and antibacterial agent. Another direction is to explore its potential as a fluorescent probe for imaging biological systems. Additionally, the development of new derivatives of Ethyl 6-chloro-4-(3-methoxypropylamino)-8-methylquinoline-3-carboxylate may lead to the discovery of more potent and selective compounds for scientific research.

Synthesis Methods

The synthesis of Ethyl 6-chloro-4-(3-methoxypropylamino)-8-methylquinoline-3-carboxylate involves the reaction of 6-chloro-8-methylquinoline-3-carboxylic acid with 3-methoxypropylamine and ethyl chloroformate. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The final product is obtained after purification using column chromatography.

Scientific Research Applications

Ethyl 6-chloro-4-(3-methoxypropylamino)-8-methylquinoline-3-carboxylate has been studied for its potential applications in scientific research. This compound has been shown to have antiproliferative activity against cancer cells. It has also been studied for its potential use as an antibacterial agent. Furthermore, Ethyl 6-chloro-4-(3-methoxypropylamino)-8-methylquinoline-3-carboxylate has been investigated for its potential use as a fluorescent probe for imaging biological systems.